Cas no 2229366-42-9 (3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229366-42-9
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 6521493
• PubChem ID: 165829203
• Update Time: 2025-07-19

3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1887316
• 2229366-42-9
• 3-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

• Inchi： 1S/C15H21N3O4/c1-14(2,3)22-13(21)18-12-16-6-8(7-17-12)9-10(11(19)20)15(9,4)5/h6-7,9-10H,1-5H3,(H,19,20)(H,16,17,18,21)
• InChI Key： YYXUJKUNJZXCOM-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)C1(C)C)=O

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229366-42-9)

3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, identified by the CAS number 2229366-42-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit structural features conducive to biological activity, making it a valuable scaffold for the development of novel therapeutic agents. The presence of a pyrimidine ring and a tert-butoxycarbonyl (Boc) protected amine group in its molecular structure suggests potential applications in medicinal chemistry, particularly in the synthesis of protease inhibitors and other enzyme-targeting drugs.

The pyrimidin-5-yl moiety is a key pharmacophore in many bioactive molecules, often found in nucleoside analogs and kinase inhibitors. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes it a versatile component in drug design. In the context of 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid, this group is linked to a dimethylcyclopropane-1-carboxylic acid moiety, which introduces rigidity and lipophilicity to the molecule. This combination of structural features may enhance its binding affinity to biological targets while reducing metabolic liability.

The (tert-butoxy)carbonylamino group serves as an amine protecting group, commonly used in peptide synthesis and drug development to prevent unwanted side reactions. The Boc group is particularly useful in multi-step synthetic routes where selective deprotection is required. The presence of this group in 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid suggests that it may be used as an intermediate in the synthesis of more complex molecules, such as peptidomimetics or small-molecule inhibitors.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of molecular rigidity in improving drug efficacy. The dimethylcyclopropane core in this compound provides a fixed conformation, which can be advantageous for optimizing interactions with biological targets. This structural motif has been explored in various drug candidates due to its ability to mimic natural product scaffolds and enhance binding affinity.

In the realm of medicinal chemistry, the development of selective inhibitors for kinases and other enzymes has been a major focus. Pyrimidine-based inhibitors have shown promise in targeting various kinases involved in cancer and inflammatory diseases. The compound 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid could serve as a lead compound or building block for designing such inhibitors. Its unique structural features may allow for fine-tuning of binding properties through structural modifications, leading to more potent and selective drug candidates.

The synthesis of this compound involves multi-step organic reactions, including condensation, cyclization, and protection-deprotection strategies. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, may be employed to achieve high yields and purity. The use of computational tools for reaction optimization can also enhance the efficiency of synthetic routes, reducing costs and improving scalability.

From a biochemical perspective, the amine group in 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid can be modified post-synthetically to introduce various functional groups, enabling further derivatization. This flexibility makes it a valuable intermediate for generating libraries of compounds for high-throughput screening (HTS). HTS campaigns are widely used in drug discovery to identify hits with promising biological activity, which can then be optimized through structure-based design.

The compound's potential applications extend beyond kinase inhibition. Pyrimidine derivatives have been explored for their antimicrobial, antiviral, and anti-inflammatory properties. The structural motifs present in 3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid may contribute to its ability to interact with diverse biological targets, making it a versatile candidate for therapeutic development.

In conclusion,3-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229366-42-9) is a structurally interesting compound with significant potential in pharmaceutical research. Its combination of pharmacophoric elements makes it a valuable scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research efforts are likely to explore its synthetic utility and biological activity further, contributing to advancements in drug discovery and development.